Cas no 1670272-79-3 (tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate
• CAS No: 1670272-79-3
• MF: C₁₄H₂₄F₃NO₄S
• MW: 359.404873847961
• CID: 5191031
• Update Time: 2026-03-05

tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-2-(2-((3,3,3-trifluoropropyl)sulfonyl)ethyl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C14H24F3NO4S/c1-13(2,3)22-12(19)18-8-4-5-11(18)6-9-23(20,21)10-7-14(15,16)17/h11H,4-10H2,1-3H3/t11-/m1/s1
• InChI Key： ZGSGIDYJSWFRFU-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H]1CCS(CCC(F)(F)F)(=O)=O

Additional information on tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate

tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate (CAS No. 1670272-79-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group, a pyrrolidine ring, and a trifluoropropanesulfonyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in advanced chemical synthesis and material engineering.

The tert-butyl group in the molecule serves as a bulky substituent, which can influence the steric environment around the pyrrolidine ring. This steric effect is crucial in determining the compound's reactivity and selectivity in various chemical reactions. The pyrrolidine ring, being a five-membered amine-containing structure, contributes to the molecule's ability to participate in hydrogen bonding and other non-covalent interactions. These properties are particularly advantageous in drug design and catalysis.

The trifluoropropanesulfonyl group is another key feature of this compound. This group is known for its strong electron-withdrawing effects due to the presence of three fluorine atoms attached to the sulfur atom. Such electron-withdrawing groups are highly sought after in organic synthesis as they can significantly enhance the electrophilicity of adjacent atoms, facilitating various nucleophilic substitution reactions.

Recent studies have highlighted the potential of tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate in the development of advanced materials for energy storage applications. Researchers have explored its use as a precursor for synthesizing high-performance lithium-ion battery electrolytes. The compound's ability to stabilize lithium salts and enhance ion conductivity has shown promising results in improving battery efficiency and cycle life.

In addition to its role in energy storage, this compound has also found applications in pharmaceutical research. Its unique combination of steric bulk and electronic properties makes it an ideal candidate for designing bioactive molecules with specific pharmacokinetic profiles. For instance, it has been utilized as an intermediate in the synthesis of novel kinase inhibitors, which are critical targets in cancer therapy.

The synthesis of tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate involves a multi-step process that typically includes nucleophilic substitution reactions and stereochemical control to achieve the desired configuration at the chiral center (the R configuration at position 2). The use of chiral auxiliaries or asymmetric catalysis has been reported to enhance the enantiomeric excess of the product during synthesis.

From an environmental standpoint, this compound has been studied for its biodegradability and potential impact on ecosystems. Initial assessments suggest that under controlled conditions, it undergoes slow hydrolysis in aqueous environments, though further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, tert-butyl (2R)-2-[2-(3,3,3-trifluoropropanesulfonyl)ethyl]pyrrolidine-1-carboxylate (CAS No. 1670272-79-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers working in areas ranging from materials science to pharmaceuticals. As ongoing studies continue to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.